Cas no 2866352-40-9 (Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride)

• Product Name: Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride
• CAS No: 2866352-40-9
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 6235812
• PubChem ID: 165948643
• Update Time: 2025-10-28

Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride
• methyl 2-amino-2-methyl-3-methylsulfanylpropanoate;hydrochloride
• 2866352-40-9
• EN300-39849301
• Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-6(7,4-10-3)5(8)9-2;/h4,7H2,1-3H3;1H
• InChI Key： VJZMJOBCUDLEBM-UHFFFAOYSA-N
• SMILES： Cl.S(C)CC(C(=O)OC)(C)N

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Additional information on Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride

Introduction to Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride (CAS No. 2866352-40-9)

Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride, a compound with the chemical formula C₆H₁₃O₃S·HCl, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group, a methylsulfanyl group, and a carboxylate moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The CAS number 2866352-40-9 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in research and industrial settings.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride fits into this category due to its structural complexity and the potential interactions it can form with biological targets. Researchers have been exploring its utility in the synthesis of enzyme inhibitors, which could have therapeutic implications in treating various diseases.

One of the most exciting areas of research involving this compound is its application in pharmaceutical intermediates. The structural features of Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride allow it to serve as a building block for more complex molecules. For instance, its amino group can participate in peptide bond formation, while the carboxylate group can be used to form esters or amides. These properties make it valuable in the synthesis of peptidomimetics and other bioactive molecules.

Recent studies have also highlighted the potential of this compound in drug design. Researchers have been investigating its interactions with various enzymes and receptors, aiming to develop new therapeutic agents. For example, the methylsulfanyl group can interact with sulfur-rich residues in proteins, potentially modulating enzyme activity. This has led to the exploration of this compound as a lead candidate for drugs targeting inflammatory pathways.

The hydrochloride salt form of Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride offers several advantages over its free base form. It improves solubility in water-based solvents, which is crucial for formulation development. Additionally, the salt form enhances stability during storage and transportation, making it more practical for industrial applications. These properties have made it a preferred choice for researchers working on drug formulations.

In conclusion, Methyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate hydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable intermediate for synthesizing complex molecules. The growing body of research on this compound underscores its importance in drug discovery and development efforts aimed at addressing various therapeutic challenges.